Cas no 88220-85-3 (2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro-)

• Product Name: 2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro-
• CAS No: 88220-85-3
• MF: C₉H₅NO₆
• MW: 223.139102697372
• CID: 640814
• PubChem ID: 13210985
• Update Time: 2025-04-19

2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-hydroxy-7-nitro-
• 4-hydroxy-7-nitro-1-benzofuran-2-carboxylic acid
• DTXSID10528169
• 88220-85-3

• Inchi： 1S/C9H5NO6/c11-6-2-1-5(10(14)15)8-4(6)3-7(16-8)9(12)13/h1-3,11H,(H,12,13)
• InChI Key： HNGNSDQGBPTTFX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC2C(=CC=C(C1=2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 223.01168688g/mol
• Monoisotopic Mass: 223.01168688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų